Cas no 53039-35-3 (Pyrimidine, 4,6-dichloro-2-(1-methylethyl)-5-nitro-)
53039-35-3 structure
Product Name:Pyrimidine, 4,6-dichloro-2-(1-methylethyl)-5-nitro-
CAS No:53039-35-3
MF:C7H7Cl2N3O2
MW:236.055379152298
CID:358178
PubChem ID:12320334
Update Time:2025-04-19
Pyrimidine, 4,6-dichloro-2-(1-methylethyl)-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4,6-dichloro-2-(1-methylethyl)-5-nitro-
- 4,6-DICHLORO-2-(1-METHYLETHYL)-5-NITROPYRIMIDINE
- 4,6-dichloro-5-nitro-2-propan-2-ylpyrimidine
- 4,6-DICHLORO-2-ISOPROPYL-5-NITROPYRIMIDINE
- 53039-35-3
- SY347991
- 4,6-dichloro-2-isopropyl-5-nitro-pyrimidine
- SCHEMBL11674497
- DTXSID40488388
- MFCD11218974
- 4,6-Dichloro-5-nitro-2-(propan-2-yl)pyrimidine
- QLQHMNSOEMZVEV-UHFFFAOYSA-N
-
- Inchi: 1S/C7H7Cl2N3O2/c1-3(2)7-10-5(8)4(12(13)14)6(9)11-7/h3H,1-2H3
- InChI Key: QLQHMNSOEMZVEV-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=NC(C(C)C)=N1)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 234.99171
- Monoisotopic Mass: 234.9915319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 68.92
Pyrimidine, 4,6-dichloro-2-(1-methylethyl)-5-nitro- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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